Cas no 918625-10-2 (5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate)

5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate structure
918625-10-2 structure
Product Name:5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate
CAS No:918625-10-2
MF:C11H15NO4
MW:225.241103410721
CID:772865
Update Time:2023-08-03

5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylic acid, 4-formyl-, 5-hydroxypentyl ester
    • 5-hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate
    • 5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate
    • Inchi: 1S/C11H15NO4/c13-4-2-1-3-5-16-11(15)10-6-9(8-14)7-12-10/h6-8,12-13H,1-5H2
    • InChI Key: UMPWXOOZQGWSJA-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC(C=O)=CN1)=O)CCCCCO

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 232
  • Topological Polar Surface Area: 79.4
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